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Compound of Interest

Compound Name: 4-Methyl-5-nitropicolinaldehyde

Cat. No.: B3145860

An In-depth Technical Guide to 4-Methyl-5-
nitropicolinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available chemical data for 4-
Methyl-5-nitropicolinaldehyde. Due to the limited publicly available information specific to this
compound, this document also explores the broader context of nitropyridine derivatives,
including general synthesis strategies and potential biological activities, to offer a valuable
resource for research and development.

Core Compound Data

4-Methyl-5-nitropicolinaldehyde is a substituted pyridine derivative. The presence of a nitro
group and an aldehyde functional group suggests its potential as a versatile intermediate in
organic synthesis and as a candidate for biological screening.

Quantitative Data Summary
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Property Value Source

CAS Number 5832-38-2 Internal Data
Molecular Weight 166.13 g/mol Internal Data
Molecular Formula C7HsN20s3 Internal Data

Synthesis and Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of 4-Methyl-5-
nitropicolinaldehyde is not extensively documented in publicly accessible literature, a general
synthetic approach can be inferred from established methods for preparing nitropyridine
derivatives.

General Synthesis Approach

The synthesis of substituted nitropyridines often involves a multi-step process that may include:
 Nitration of a pyridine precursor: Introducing a nitro group onto the pyridine ring.
o Oxidation of a methyl group: Converting a methyl substituent to an aldehyde.

e Functional group interconversion: Modifying other substituents on the ring to achieve the
desired final product.

One potential precursor for the synthesis of 4-Methyl-5-nitropicolinaldehyde is 4-methyl-2-
picoline. The synthesis could conceptually proceed via nitration followed by selective oxidation
of the 2-methyl group to an aldehyde.
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General Synthesis Workflow
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(e.g., HNO3/H2S04)
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4-Methyl-5-nitropicolinaldehyde
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Caption: A potential synthetic workflow for 4-Methyl-5-nitropicolinaldehyde.

Potential Biological Significance and Signaling
Pathways

Specific biological activities and associated signaling pathways for 4-Methyl-5-
nitropicolinaldehyde have not been detailed in the available literature. However, the broader
class of nitropyridine derivatives has been investigated for a range of biological effects, offering
insights into the potential areas of interest for this compound.

Nitropyridines have been explored for their potential as:
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» Anticancer agents: Some nitropyridine derivatives have shown cytotoxic effects against
various cancer cell lines.

e Antimicrobial agents: The nitroaromatic scaffold is present in several antimicrobial drugs.

e Enzyme inhibitors: The electrophilic nature of the nitro group can facilitate interactions with
biological macromolecules.

Given these general activities, a hypothetical signaling pathway that could be modulated by a
bioactive nitropyridine derivative is presented below. This is a generalized representation and
has not been experimentally validated for 4-Methyl-5-nitropicolinaldehyde.
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Hypothetical Signaling Pathway
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Caption: A generalized signaling cascade potentially affected by a bioactive compound.
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Conclusion

4-Methyl-5-nitropicolinaldehyde presents an interesting scaffold for chemical and biological
exploration. While specific experimental data remains scarce, the foundational chemical
properties are established. The information on related nitropyridine compounds suggests that
this molecule could be a valuable building block for the synthesis of novel compounds with
potential therapeutic applications. Further research is warranted to elucidate its synthetic
pathways, reactivity, and biological activity profile. This guide serves as a foundational resource
to stimulate and support such future investigations.

¢ To cite this document: BenchChem. [CAS number and molecular weight of 4-Methyl-5-
nitropicolinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145860#cas-number-and-molecular-weight-of-4-
methyl-5-nitropicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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